Cas no 551-09-7 (N-(naphthalen-1-yl)ethane-1,2-diamine)

• Product Name: N-(naphthalen-1-yl)ethane-1,2-diamine
• CAS No: 551-09-7
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• MDL: MFCD01631139
• CID: 1594791
• PubChem ID: 15107
• Update Time: 2025-08-04

N-(naphthalen-1-yl)ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N-(1-naphthyl)ethylenediamine
• 1,2-Ethanediamine, N-1-naphthalenyl-
• 1,2-Ethanediamine, N1-1-naphthalenyl-
• N'-naphthalen-1-ylethane-1,2-diamine
• N1-(naphthalen-1-yl)ethane-1,2-diamine
• N-(1-naphthyl)ethane-1,2-diamine
• NULAJYZBOLVQPQ-UHFFFAOYSA-N
• N-naphthalen-1-ylethane-1,2-diamine
• 02X37521XE
• N-(naphthalen-1-yl)ethane-1,2-diamine
• N-1-naphthylethylenediamine
• Oprea1_329986
• (2-aminoethyl)naphthylamine
• N-1-naphthylethylene diamine
• n-(1
• NCGC00163705-04
• NCGC00163705-03
• AS-59686
• N-napthylethylenediamine
• naphtylethylenediamine
• UNII-02X37521XE
• N-1-Naphthylethylenediamine dihydrochloride
• NS00033241
• EINECS 208-992-9
• DTXSID7043744
• BDBM50323743
• CHEBI:53510
• N'-(1-naphthyl)ethane-1,2-diamine
• 1-AMINO-2-(.ALPHA.-NAPHTHYLAMINO)ETHANE
• NCI60_042198
• N(SUP1)-1-NAPHTHALENYL-1,2-ETHANEDIAMINE
• G78425
• 2-(naphthalen-1-ylamino)ethylamine
• SCHEMBL233681
• STK763966
• N-1-naphthalen-1-yl-ethane-1,2-diamine
• 551-09-7
• N-(1-NAPHTHYL)ETHYLENEDIAMINE [MI]
• CHEMBL1214195
• BBL015556
• AKOS005616309
• Q6951327
• EU-0052653
• n-(1-naphthyl)-ethylenediamine

• MDL： MFCD01631139
• Inchi： 1S/C12H14N2/c13-8-9-14-12-7-3-5-10-4-1-2-6-11(10)12/h1-7,14H,8-9,13H2
• InChI Key： NULAJYZBOLVQPQ-UHFFFAOYSA-N
• SMILES： N(CCN)C1C=CC=C2C=CC=CC=12

Computed Properties

• Exact Mass: 186.11582
• Monoisotopic Mass: 186.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38

Experimental Properties

• PSA: 38.05

N-(naphthalen-1-yl)ethane-1,2-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(naphthalen-1-yl)ethane-1,2-diamine

Exploring the Properties and Applications of N-(naphthalen-1-yl)ethane-1,2-diamine (CAS No 551-09-7)

N-(naphthalen-1-yl)ethane-1,2-diamine, also known by its CAS number 551-09-7, is a versatile organic compound with a unique structure that has garnered significant attention in various fields of research and industry. This compound is characterized by its naphthalene ring system attached to a diamine group, making it a valuable precursor in the synthesis of advanced materials and pharmaceuticals. In this article, we delve into the structural properties, chemical behavior, and cutting-edge applications of N-(naphthalen-1-yl)ethane-1,2-diamine.

The molecular structure of N-(naphthalen-1-yl)ethane-1,2-diamine consists of a naphthalene moiety linked to an ethylenediamine backbone. This arrangement imparts the compound with unique electronic properties and reactivity. Recent studies have highlighted its role in the formation of coordination polymers and metalloorganic frameworks (MOFs), where its diamine functionality serves as a versatile ligand. The ability to coordinate with metal ions has made it a key component in the development of porous materials for gas storage and catalysis.

One of the most intriguing aspects of N-(naphthalen-1-y l)ethane-1,2-diamine is its role in medicinal chemistry. Researchers have explored its potential as a building block for bioactive molecules, particularly in the design of anticancer agents. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit selective cytotoxicity against cancer cells, suggesting its potential as a lead compound for drug development.

In terms of synthesis, N-(naphthalen -1-y l)ethane -1 ,2 -diamine can be prepared via several routes. Traditional methods involve nucleophilic aromatic substitution or coupling reactions with appropriate precursors. However, recent advancements have focused on green chemistry approaches to enhance yield and reduce environmental impact. For instance, microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining product purity.

The chemical versatility of N -(naphthalen -1 -y l )ethan e -1 ,2 -diamine extends to its application in polymer science. Its ability to form stable covalent bonds with various monomers has led to the creation of novel polymeric materials with tailored properties. A notable example is its use in synthesizing conducting polymers for flexible electronics and energy storage devices.

Recent research has also explored the environmental fate and toxicity of N -(naphthalen -1 -y l )ethan e -1 ,2 -diamine, addressing concerns related to its industrial use. Studies conducted by environmental scientists have shown that under aerobic conditions, the compound undergoes biodegradation at a moderate rate, reducing its persistence in aquatic systems.

In conclusion, N -(naphthalen -1 -y l )ethan e -1 ,2 -diamine (CAS No 551 -09 -7 ) stands as a pivotal molecule in modern chemistry due to its structural diversity and functional versatility. Its applications span from advanced materials to drug discovery, with ongoing research continuously uncovering new avenues for its utilization. As scientific understanding deepens, this compound is poised to play an even more significant role in shaping future technologies and therapeutic interventions.